Cas no 1354958-10-3 (2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride)

• Product Name: 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride
• CAS No: 1354958-10-3
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• MDL: MFCD20731191
• CID: 4592665
• PubChem ID: 56828078
• Update Time: 2025-06-10

2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid hydrochloride
• 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride

• MDL： MFCD20731191
• Inchi： 1S/C11H14N2O3.ClH/c1-8-7-13(4-5-16-8)10-6-9(11(14)15)2-3-12-10;/h2-3,6,8H,4-5,7H2,1H3,(H,14,15);1H
• InChI Key： NISSGSJWZHNXNB-UHFFFAOYSA-N
• SMILES： C1(N2CCOC(C)C2)=NC=CC(C(O)=O)=C1.[H]Cl

2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride

Introduction to 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride (CAS No. 1354958-10-3)

2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride, identified by its CAS number 1354958-10-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both morpholine and pyridine moieties in its structure suggests a high degree of versatility, making it a valuable candidate for further investigation.

The compound's structure consists of a pyridine ring substituted at the 4-position with a carboxylic acid group, and at the 2-position with a 2-methylmorpholine moiety. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The hydrochloride salt form enhances its solubility, making it more suitable for various pharmaceutical formulations and applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride structure exhibits properties that are conducive to interaction with neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. This has led to its exploration as a potential therapeutic agent in conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have highlighted the compound's potential as an antagonist for certain receptor subtypes. For instance, research has indicated that it may interact with the sigma-1 receptor, which is implicated in various neurological functions and has been associated with cognitive enhancement and neuroprotection. The ability of 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride to modulate these receptors without significant side effects makes it an attractive candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only enhance the production process but also allow for modifications that can fine-tune the pharmacological properties of the compound.

Evaluation of the pharmacokinetic profile of 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride has revealed promising characteristics for drug development. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for systemic administration. Additionally, its solubility profile in both aqueous and lipid-based environments indicates potential for formulation into diverse delivery systems, including oral tablets and intravenous solutions.

The compound's potential therapeutic applications extend beyond neurological disorders. Preliminary research has suggested that it may have anti-inflammatory properties, making it relevant for conditions such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality provided by the morpholine and pyridine moieties allows for interactions with multiple biological targets, opening up possibilities for broad-spectrum therapeutic interventions.

In conclusion, 2-(2-methylmorpholin-4-yl)pyridine-4-carboxylic acid;hydrochloride (CAS No. 1354958-10-3) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, coupled with its favorable pharmacokinetic properties, position it as a valuable candidate for further development into novel therapeutic agents. Continued investigation into its mechanisms of action and clinical efficacy will be crucial in determining its potential impact on various medical conditions.